![molecular formula C10H12N2OS B1521521 1-(6-amino-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethan-1-one CAS No. 1182966-52-4](/img/structure/B1521521.png)
1-(6-amino-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethan-1-one
Overview
Description
“1-(6-amino-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethan-1-one” is a chemical compound with the CAS Number: 1182966-52-4 . It has a molecular weight of 208.28 . The compound is typically in powder form .
Molecular Structure Analysis
The molecular formula of “1-(6-amino-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethan-1-one” is C10H12N2OS . For more detailed structural analysis, you may refer to its InChI Code and InChI key provided in the MSDS .Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature and shipping temperature are not specified .Scientific Research Applications
Synthesis of Derivatives
Compounds with a similar structure have been used as catalysts for the synthesis of various derivatives such as 4H-pyran , pyranopyrazole , and pyrazolo[1,2-b]phthalazine derivatives through multi-component reactions in water .
Malaria Treatment Research
Related compounds have been studied for their potential use in malaria treatment. Although not directly linked to the compound , this suggests a possible application in antimalarial drug development .
Aldose Reductase Inhibition
Benzothiadiazine dioxides have been screened as aldose reductase inhibitors, which could imply an application in managing complications of diabetes .
Modulation of AMPA Receptors
Some benzothiadiazine dioxides have been tested as positive allosteric modulators of AMPA receptors, indicating potential use in neurological research .
Safety And Hazards
properties
IUPAC Name |
1-(6-amino-2,3-dihydro-1,4-benzothiazin-4-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2OS/c1-7(13)12-4-5-14-10-3-2-8(11)6-9(10)12/h2-3,6H,4-5,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVSBRNKUCYBFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCSC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-amino-3,4-dihydro-2H-1,4-benzothiazin-4-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.